3,4-difluoro-N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzamide

• IUPAC Name: N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2H-1,5-benzoxazepin-7-yl]-3,4-difluorobenzamide
• InChI: InChI=1S/C23H26F2N2O3/c1-14(2)9-10-27-19-12-16(6-8-20(19)30-13-23(3,4)22(27)29)26-21(28)15-5-7-17(24)18(25)11-15/h5-8,11-12,14H,9-10,13H2,1-4H3,(H,26,28)
• InChI Key: GBQUSBURVAKKRW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C2=C(C=CC(=C2)NC(=O)C3=CC(=C(C=C3)F)F)OCC(C1=O)(C)C
• Molecular Formula: C23H26F2N2O3
• Molecular Weight: 416.5 g/mol
• CAS No.: 921524-57-4

Description

This compound belongs to the benzoxazepin class, characterized by a seven-membered oxazepine ring fused to a benzene moiety. The core structure features a 3,3-dimethyl-4-oxo group, which stabilizes the ring conformation, and a 5-isopentyl substituent that modulates steric and electronic properties.

Biological Activity

3,4-Difluoro-N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzamide is a complex organic compound with significant potential as a therapeutic agent. This compound is characterized by its unique molecular structure that includes a tetrahydrobenzo[b][1,4]oxazepine core and is known for its biological activity, particularly in inhibiting specific kinases associated with various diseases.

The compound has the following chemical characteristics:

Property	Value
Molecular Formula	C23H26F2N2O3
Molecular Weight	416.5 g/mol
CAS Number	921585-84-4

Research indicates that this compound may exert its biological effects primarily through the inhibition of receptor-interacting protein kinase 1 (RIP1). Dysregulated RIP1 activity has been implicated in various conditions, including neurodegenerative diseases and inflammatory disorders. By targeting this pathway, 3,4-difluoro-N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzamide could potentially modulate disease progression and inflammation.

In Vitro Studies

In vitro studies have shown that this compound effectively inhibits the activity of RIP1 kinase. A study demonstrated that treatment with this compound resulted in a significant decrease in cellular apoptosis markers in models of neurodegeneration. The compound's ability to penetrate cellular membranes and interact with intracellular targets suggests a favorable pharmacokinetic profile.

In Vivo Studies

Preclinical trials involving animal models have provided insights into the compound's efficacy and safety. Notably, oral administration of the compound in mice led to improved cognitive function and reduced neuroinflammation. These findings support its potential as a therapeutic agent for treating neurodegenerative conditions.

Case Studies

Several case studies have highlighted the therapeutic potential of this compound:

• Neurodegenerative Disease Model : In a study involving transgenic mice expressing amyloid precursor protein (APP), treatment with the compound resulted in reduced amyloid plaque formation and improved memory performance on behavioral tests.
• Inflammatory Response : In a model of acute inflammation induced by lipopolysaccharide (LPS), administration of the compound significantly reduced pro-inflammatory cytokine levels compared to control groups.

Safety Profile

Toxicological assessments have indicated that 3,4-difluoro-N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzamide exhibits low toxicity at therapeutic doses. Long-term studies are ongoing to further evaluate its safety profile and potential side effects.

Comparison with Similar Compounds

Comparison with Structural Analogs

The primary structural distinction between the target compound and its closest analog (N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-3,4-difluorobenzamide, ) lies in the 5-alkyl substituent (ethyl vs. isopentyl). This difference significantly impacts molecular weight, lipophilicity, and steric effects.

Table 1: Structural and Molecular Comparison

Parameter	Target Compound (5-isopentyl)	Analog (5-ethyl)
Substituent at Position 5	Isopentyl (C₅H₁₁)	Ethyl (C₂H₅)
Molecular Formula	C₂₃H₂₈F₂N₂O₃*	C₂₀H₂₀F₂N₂O₃
Average Molecular Weight (g/mol)	~416.4	374.4
Calculated LogP**	~3.8–4.2	~2.9–3.3

Estimated by replacing ethyl (C₂H₅) with isopentyl (C₅H₁₁) in the analog’s formula .
*LogP values derived from group contribution methods (e.g., Crippen’s fragmentation).

Key Implications of Structural Differences:

• Lipophilicity : The isopentyl group increases logP by ~1 unit compared to ethyl, suggesting enhanced membrane permeability but reduced aqueous solubility.
• Stereoelectronic Effects : The branching in isopentyl could hinder rotational freedom, altering binding affinity in biological targets.

Methodological Considerations for Structural Analysis

These programs enable precise determination of:

• Anisotropic displacement parameters (via ORTEP).
• Hydrogen-bonding networks and packing motifs.
• Conformational flexibility of the isopentyl chain.

For instance, replacing ethyl with isopentyl in crystallographic models would require adjustments to van der Waals radii and torsional parameters to account for increased steric bulk .